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Compound of Interest

Compound Name: ethyl (2-hydroxypropyl)carbamate

Cat. No.: B3480911 Get Quote

Disclaimer: Extensive research has revealed a significant lack of publicly available scientific

literature and data for ethyl (2-hydroxypropyl)carbamate with CAS number 35704-39-5.

Therefore, this guide provides in-depth technical information on the closely related and well-

studied compound, ethyl carbamate (urethane), and the broader class of organic carbamates.

This information is intended to serve as a comprehensive resource for researchers, scientists,

and drug development professionals by providing context on the synthesis, properties, and

biological activities of similar chemical entities.

Introduction to Carbamates
Organic carbamates are a class of compounds derived from carbamic acid (NH₂COOH). They

are characterized by the presence of a carbamate ester functional group, with the general

structure R-O-C(=O)-N(R')R''. This versatile functional group is found in a wide range of

biologically active molecules, including pharmaceuticals, and pesticides.[1] Carbamates are

also utilized as protecting groups in organic synthesis.

This guide will focus on two main areas: the well-characterized compound ethyl carbamate,

which is of interest due to its natural occurrence and toxicological profile, and the broader class

of carbamate insecticides, which are relevant for their specific mechanism of action.

Ethyl Carbamate (Urethane)
Ethyl carbamate, also known as urethane, is a simple carbamate ester with the chemical

formula CH₃CH₂OC(O)NH₂. It is a white, crystalline solid that is soluble in water.[2][3] Ethyl
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carbamate can form naturally in fermented foods and alcoholic beverages through the reaction

of ethanol with urea or other nitrogenous compounds.[2][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of ethyl carbamate is presented in Table 1.

Property Value Reference(s)

CAS Number 51-79-6 [2]

Molecular Formula C₃H₇NO₂ [2][3]

Molecular Weight 89.09 g/mol [2][3]

Appearance
Colorless crystals or white

powder
[3][6]

Melting Point 49 °C [6]

Boiling Point 185 °C [6]

Solubility in Water 200 g/100ml [6]

logP -0.15 [6]

Flash Point 92 °C [6]

Table 1: Physicochemical Properties of Ethyl Carbamate

Synthesis
Industrially, ethyl carbamate can be synthesized by heating urea and ethanol.[2] Other general

methods for carbamate synthesis include the reaction of alcohols with isocyanates, or the use

of phosgene derivatives like chloroformates.[1][7] More recent and "greener" methods utilize

carbon dioxide as a C1 source.[8][9]

Below is a generalized workflow for the synthesis of a carbamate from an alcohol and an amine

using a phosgene derivative.
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Generalized Carbamate Synthesis Workflow

Metabolic Pathway and Toxicity
The toxicity of ethyl carbamate is primarily associated with its metabolic activation. In vivo, it is

metabolized by cytochrome P450 enzymes, particularly CYP2E1, to reactive intermediates that
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can bind to DNA and other macromolecules, leading to genotoxicity and carcinogenicity.[10]

The International Agency for Research on Cancer (IARC) has classified ethyl carbamate as a

Group 2A carcinogen, meaning it is "probably carcinogenic to humans".[5]

The metabolic activation pathway of ethyl carbamate is depicted below.
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Metabolic Activation of Ethyl Carbamate

Carbamate Insecticides
A significant application of carbamates is in agriculture as insecticides. These compounds are

designed to be potent inhibitors of the enzyme acetylcholinesterase (AChE).

Mechanism of Action
Carbamate insecticides function by reversibly inhibiting acetylcholinesterase in the nervous

system of insects. AChE is a critical enzyme that breaks down the neurotransmitter

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1974186/
https://www.perennia.ca/wp-content/uploads/2025/04/Perennia-Factsheet-NSLC-Ethyl-Carbamate-2025.pdf
https://www.benchchem.com/product/b3480911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3480911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetylcholine (ACh) in synaptic clefts. By inhibiting AChE, carbamates lead to an accumulation

of ACh, causing continuous nerve stimulation, paralysis, and ultimately death of the insect.

The mechanism of AChE inhibition by carbamates involves the carbamylation of a serine

residue in the active site of the enzyme.[11][12] This forms a carbamoylated enzyme that is

much more stable and slower to hydrolyze than the acetylated enzyme formed during normal

ACh breakdown.[13]
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Mechanism of Acetylcholinesterase Inhibition by Carbamates

Examples of Carbamate Insecticides
There are numerous carbamate insecticides used in agriculture. A few common examples are

listed in Table 2.
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Common Name Chemical Structure Key Applications

Carbaryl 1-naphthyl methylcarbamate

Broad-spectrum insecticide for

fruits, vegetables, and

ornamentals

Aldicarb

2-methyl-2-

(methylthio)propionaldehyde

O-(methylcarbamoyl)oxime

Systemic insecticide, acaricide,

and nematicide

Methomyl

S-methyl N-

[(methylcarbamoyl)oxy]thioacet

imidate

Broad-spectrum insecticide for

field crops, fruits, and

vegetables

Carbofuran
2,3-dihydro-2,2-dimethyl-7-

benzofuranyl methylcarbamate

Broad-spectrum insecticide,

nematicide, and acaricide

Table 2: Examples of Carbamate Insecticides

Experimental Protocols
Detailed experimental protocols are highly specific to the compound and the research question.

As no specific studies for ethyl (2-hydroxypropyl)carbamate were found, this section outlines

a general experimental protocol for the analysis of carbamates in a sample matrix, such as

water, based on established methodologies like EPA Method 531.1.[14][15][16]

General Protocol: Analysis of Carbamates by HPLC
This protocol describes a general workflow for the determination of carbamate pesticides in

water samples using High-Performance Liquid Chromatography (HPLC) with post-column

derivatization and fluorescence detection.

1. Sample Preparation:

Collect water samples in clean glass containers.

If necessary, filter the sample to remove particulate matter.
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Perform a solid-phase extraction (SPE) to concentrate the analytes and remove interfering

substances. A C18 cartridge is commonly used for this purpose.

Elute the carbamates from the SPE cartridge with a suitable organic solvent (e.g.,

acetonitrile).

Evaporate the eluate to a small volume and reconstitute in the initial mobile phase.

2. HPLC Analysis:

Instrument: HPLC system equipped with a gradient pump, autosampler, column oven, post-

column derivatization system, and fluorescence detector.[15]

Column: A reversed-phase column, such as a C18 or a specialized carbamate analysis

column.[17]

Mobile Phase: A gradient of water and acetonitrile or methanol.

Injection Volume: Typically 10-100 µL.

Column Temperature: Maintained at a constant temperature (e.g., 35 °C) for reproducible

retention times.

3. Post-Column Derivatization:

After separation on the HPLC column, the eluent is mixed with a hydrolysis reagent (e.g.,

sodium hydroxide) at an elevated temperature to hydrolyze the N-methylcarbamates to

methylamine.[14]

The resulting methylamine is then reacted with o-phthalaldehyde (OPA) and a thiol-

containing compound (e.g., 2-mercaptoethanol) to form a highly fluorescent derivative.[15]

4. Fluorescence Detection:

The fluorescent derivative is detected by a fluorescence detector set at the appropriate

excitation and emission wavelengths (e.g., ~330 nm excitation and ~465 nm emission).[14]

5. Quantification:
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Prepare a series of calibration standards of the target carbamates.

Analyze the standards using the same HPLC method.

Construct a calibration curve by plotting the peak area against the concentration of each

standard.

Quantify the amount of each carbamate in the samples by comparing their peak areas to the

calibration curve.
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Workflow for Carbamate Analysis by HPLC

Conclusion
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While specific technical data for ethyl (2-hydroxypropyl)carbamate (CAS 35704-39-5)

remains elusive in the public domain, a comprehensive understanding of related carbamates

provides a valuable framework for researchers. Ethyl carbamate serves as an important case

study in metabolism-mediated toxicity, while the broader class of carbamate insecticides offers

insights into targeted enzyme inhibition. The methodologies and mechanisms described in this

guide are fundamental to the study of carbamates and can inform the design of future research

in this area. It is recommended that any investigation into a novel carbamate compound

includes a thorough toxicological assessment, drawing upon the principles outlined herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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